Cas no 2228329-58-4 (2-(3-bromoprop-1-en-2-yl)-6-fluorophenol)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-6-fluorophenol
• CAS No: 2228329-58-4
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 5937517
• PubChem ID: 165645666
• Update Time: 2025-10-28

2-(3-bromoprop-1-en-2-yl)-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-6-fluorophenol
• EN300-1908371
• 2228329-58-4

• Inchi： 1S/C9H8BrFO/c1-6(5-10)7-3-2-4-8(11)9(7)12/h2-4,12H,1,5H2
• InChI Key： IOABDXXFLJKJQF-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC=C(C=1O)F

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-6-fluorophenol

Introduction to 2-(3-bromoprop-1-en-2-yl)-6-fluorophenol (CAS No. 2228329-58-4)

The compound 2-(3-bromoprop-1-en-2-yl)-6-fluorophenol, identified by the CAS number 2228329-58-4, is a versatile organic molecule with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a phenol group with a brominated allyl substituent. The presence of the fluorine atom at the sixth position of the phenol ring further enhances its chemical reactivity and functional properties.

Recent studies have highlighted the potential of this compound in drug discovery and advanced material synthesis. Its ability to undergo various types of polymerization reactions has made it a valuable precursor in the development of novel polymers with tailored properties. For instance, researchers have explored its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH levels.

The synthesis of 2-(3-bromoprop-1-en-2-yl)-6-fluorophenol involves a multi-step process that typically begins with the bromination of an allyl group followed by substitution reactions to introduce the phenolic and fluorine functionalities. The precise control of reaction conditions, including temperature and catalyst selection, is crucial to achieving high yields and purity. Optimization techniques have been developed to streamline this process, making it more efficient and scalable for industrial applications.

In terms of applications, this compound has shown promise in the field of optoelectronics. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged to improve the performance of organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in SAM formation techniques have further enhanced the stability and efficiency of these devices, opening new avenues for its use in next-generation electronic materials.

Beyond its technical applications, 2-(3-bromoprop-1-en-2-yl)-6-fluorophenol has also been studied for its biological activity. Preliminary studies suggest that it may exhibit antimicrobial properties, making it a potential candidate for use in pharmaceutical formulations. However, further research is needed to fully understand its mechanism of action and safety profile.

The structural uniqueness of this compound also makes it an attractive target for academic research. Chemists are particularly interested in its reactivity under different conditions, such as radical polymerization or click chemistry reactions. Innovative approaches to studying its reactivity have provided new insights into its potential uses in organic synthesis and catalysis.

In conclusion, 2-(3-bromoprop-1-en-2-yl)-6-fluorophenol (CAS No. 2228329-58-4) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within materials science and pharmaceutical research.